Cas no 133331-79-0 (Benzeneacetic acid,4-amino-3-hydroxy-)

• Product Name: Benzeneacetic acid,4-amino-3-hydroxy-
• CAS No: 133331-79-0
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 140082
• PubChem ID: 124257
• Update Time: 2025-04-19

Benzeneacetic acid,4-amino-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-amino-3-hydroxy-
• 2-(4-amino-3-hydroxyphenyl)acetic acid
• 4-Ahpa
• 4-Amino-3-hydroxybenzeneacetic acid
• 4-Amino-3-hydroxyphenylacetic acid
• Benzeneacetic acid, 4-amino-3-hydroxy-
• 2-(4-amino-3-hydroxyphenyl)aceticacid
• 133331-79-0
• DTXSID50158080
• SCHEMBL6377974

• Inchi： 1S/C8H9NO3/c9-6-2-1-5(3-7(6)10)4-8(11)12/h1-3,10H,4,9H2,(H,11,12)
• InChI Key： PZBRNLKXQFPHIP-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC(=O)O)N

Computed Properties

• Exact Mass: 167.05827
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55